Cas no 2228768-45-2 ((3,5-dichloropyridin-4-yl)methanesulfonyl fluoride)

• Product Name: (3,5-dichloropyridin-4-yl)methanesulfonyl fluoride
• CAS No: 2228768-45-2
• MF: C₆H₄Cl₂FNO₂S
• MW: 244.070861816406
• CID: 5945146
• PubChem ID: 165869571
• Update Time: 2025-05-25

(3,5-dichloropyridin-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3,5-dichloropyridin-4-yl)methanesulfonyl fluoride
• 2228768-45-2
• EN300-1988604

• Inchi： 1S/C6H4Cl2FNO2S/c7-5-1-10-2-6(8)4(5)3-13(9,11)12/h1-2H,3H2
• InChI Key： TYAGNUASJHPMEW-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CS(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 242.9323831g/mol
• Monoisotopic Mass: 242.9323831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Additional information on (3,5-dichloropyridin-4-yl)methanesulfonyl fluoride

Comprehensive Overview of (3,5-Dichloropyridin-4-yl)methanesulfonyl Fluoride (CAS No. 2228768-45-2)

(3,5-Dichloropyridin-4-yl)methanesulfonyl fluoride, with the CAS number 2228768-45-2, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role as reactive intermediates in medicinal chemistry and drug discovery. The presence of both dichloropyridine and methanesulfonyl fluoride moieties makes it a versatile building block for synthesizing biologically active molecules.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their applications in covalent inhibitor design and proteomics research. Researchers are particularly interested in 2228768-45-2 for its potential to modify proteins and enzymes selectively. This aligns with the growing trend of targeted covalent inhibitors, a hot topic in drug development, where precision and efficiency are paramount. The compound’s unique structure allows it to interact with specific amino acid residues, making it invaluable for chemical biology studies.

The synthesis and applications of (3,5-dichloropyridin-4-yl)methanesulfonyl fluoride are often discussed in the context of click chemistry and bioorthogonal reactions. These methodologies are pivotal in modern drug discovery pipelines, as they enable the rapid assembly of complex molecules with high fidelity. Moreover, the compound’s fluorosulfate group is a key feature that enhances its reactivity, making it a preferred choice for ligand-directed chemistry and activity-based protein profiling.

From an industrial perspective, CAS 2228768-45-2 is often explored for its potential in crop protection chemicals. The dichloropyridine scaffold is known for its herbicidal and fungicidal properties, and when combined with a sulfonyl fluoride group, it may offer novel modes of action against resistant pests. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for next-generation agrochemicals.

Safety and handling of (3,5-dichloropyridin-4-yl)methanesulfonyl fluoride are critical considerations in laboratory settings. While not classified as a hazardous material, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. Researchers frequently search for storage guidelines and compatibility data to ensure optimal performance in experiments.

In summary, 2228768-45-2 represents a cutting-edge tool in both pharmaceutical and agrochemical research. Its dual functionality as a reactive probe and a structural motif underscores its importance in addressing contemporary challenges in precision medicine and sustainable farming. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing chemical innovation.